N-allyl-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: 5,6-diphenyl-N-prop-2-enylfuro[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C21H17N3O.ClH/c1-2-13-22-20-18-17(15-9-5-3-6-10-15)19(16-11-7-4-8-12-16)25-21(18)24-14-23-20;/h2-12,14H,1,13H2,(H,22,23,24);1H
• InChI Key: UWQZVYMVIGNASB-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=C2C(=C(OC2=NC=N1)C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C21H18ClN3O
• Molecular Weight: 363.8 g/mol
• CAS No.: 1216541-67-1

Description

“N-allyl-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine hydrochloride” is an organic compound with the molecular formula C28H23N3O·HCl. It belongs to the class of organic compounds known as 2,3-diphenylfurans. These are organic heterocyclic compounds that contain a furan ring substituted with a phenyl group only at the C2- and C3-positions.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a furan ring substituted with a phenyl group only at the C2- and C3-positions. The molecular weight is 363.85.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study details the synthesis of compounds related to N-allyl-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine hydrochloride, showcasing methods to produce fused pyrimidines with potential applications in various fields (Bhuiyan et al., 2005).
• Heterocyclic Synthesis : Another study elaborates on the synthesis of furo[3,2-e][1,2,4]triazolo pyrimidines derivatives, indicating the versatility of the core structure in creating various derivatives (Soleimany et al., 2014).

Potential Applications

• Antimicrobial Activity : Some derivatives of pyrimidine, similar in structure to this compound, have been tested for their antimicrobial activity, suggesting potential applications in treating infections (Mittal et al., 2011).
• Antiproliferative Properties : Research on pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives indicates potential antiproliferative effects, which might be relevant for cancer research (Atapour-Mashhad et al., 2017).

Methodological Advances

• Microwave-Accelerated Synthesis : A study reports a novel synthetic method under microwave irradiation for pyrido[2,3-d]pyrimidin-4-amine derivatives, a process that might be applicable to the synthesis of this compound (Zong et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been known to target protein kinases such as tyrosine-protein kinase lck .

Mode of Action

It is known that similar compounds interact with their targets by binding to the active site, thereby inhibiting the activity of the enzyme .

Biochemical Pathways

Compounds that inhibit protein kinases like tyrosine-protein kinase lck can affect multiple cellular pathways, including cell growth and proliferation .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

Similar compounds that inhibit protein kinases can lead to the inhibition of cell growth and proliferation .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .